N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide

• IUPAC Name: N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H21BrN2O2/c1-24-18-10-5-14(12-18)19(23)22(13-16-4-2-3-11-21-16)17-8-6-15(20)7-9-17/h2-4,6-9,11,14,18H,5,10,12-13H2,1H3
• InChI Key: HRNFPLDWSRGZGG-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(C1)C(=O)N(CC2=CC=CC=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C19H21BrN2O2
• Molecular Weight: 389.3 g/mol

Description

N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide is a synthetic organic compound characterized by its unique structure, which includes a bromophenyl group, a methoxy group, and a pyridinylmethyl group attached to a cyclopentane carboxamide core. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide typically involves multiple steps:

Formation of the Cyclopentane Core: The cyclopentane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Bromophenyl Group: This step involves the bromination of a phenyl precursor, followed by coupling with the cyclopentane core.

Attachment of the Pyridinylmethyl Group: This step involves the reaction of the cyclopentane derivative with a pyridinylmethyl halide under basic conditions to form the final carboxamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scaling up the reactions using industrial-grade reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom on the phenyl ring can participate in nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the methoxy and pyridinylmethyl groups.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide).

Major Products

Substitution: Products with different substituents replacing the bromine atom.

Oxidation: Oxidized derivatives of the methoxy or pyridinylmethyl groups.

Reduction: Reduced forms of the compound, potentially with altered functional groups.

Hydrolysis: Carboxylic acids and amines derived from the carboxamide group.

Scientific Research Applications

N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its unique structure, which may interact with biological targets.

Biological Studies: The compound can be used in studies to understand its effects on cellular pathways and its potential as a drug candidate.

Chemical Biology: It serves as a tool compound to probe biological systems and understand the interactions between small molecules and proteins.

Industrial Applications: Potential use in the synthesis of more complex molecules or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl and pyridinylmethyl groups may facilitate binding to these targets, while the methoxy group could influence the compound’s pharmacokinetic properties. The exact pathways and targets would depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide
• N-(4-fluorophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide
• N-(4-methylphenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide

Uniqueness

N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide is unique due to the presence of the bromine atom, which can significantly influence its reactivity and biological activity compared to its chloro, fluoro, and methyl analogs. The bromine atom’s size and electron-withdrawing properties can affect the compound’s binding affinity and specificity for biological targets.

This detailed overview provides a comprehensive understanding of N-(4-bromophenyl)-3-methoxy-N-(pyridin-2-ylmethyl)cyclopentane-1-carboxamide, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds